Cas no 92456-55-8 (1,4,7,10-Tetraazacyclotetradecane-3,8,11,14-tetrone)

• Product Name: 1,4,7,10-Tetraazacyclotetradecane-3,8,11,14-tetrone
• CAS No: 92456-55-8
• MF: C₁₀H₁₆N₄O₄
• MW: 256.258441925049
• CID: 998491
• Update Time: 2023-08-03

1,4,7,10-Tetraazacyclotetradecane-3,8,11,14-tetrone Chemical and Physical Properties

Names and Identifiers

• cyclo(-beta-ala-gly-beta-ala-gly)
• YWYFLSAVATWRPU-UHFFFAOYSA-N
• 1,4,7,10-Tetraazacyclotetradecane-3,8,11,14-tetrone

• Inchi： 1S/C10H16N4O4/c15-7-1-2-8(16)14-6-10(18)12-4-3-11-9(17)5-13-7/h1-6H2,(H,11,17)(H,12,18)(H,13,15)(H,14,16)
• InChI Key： YWYFLSAVATWRPU-UHFFFAOYSA-N
• SMILES： O=C1CCC(NCC(NCCNC(CN1)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 322
• Topological Polar Surface Area: 116